Cas no 73335-77-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R,6S)- (9CI))

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R,6S)- (9CI)
• CAS No: 73335-77-0
• MF: C₈H₉BrNNaO₃S
• MW: 302.120731115341
• CID: 566622
• PubChem ID: 44148424
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R,6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R,6S)- (9CI)
• sodium [2S-(2alpha,5alpha,6alpha)]-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• sodium,(2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Sodium (2S-(2alpha,5alpha,6alpha))-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• SCHEMBL11101492
• DTXSID50223565
• EINECS 277-388-5
• 73335-77-0

• Inchi： 1S/C8H10BrNO3S.Na/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8;/h3-4,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,4-,6+;/m0./s1
• InChI Key： GDQBTVSBACSUEH-UJAXKTOCSA-M
• SMILES： Br[C@H]1C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O.[Na+]

Computed Properties

• Exact Mass: 300.93842g/mol
• Monoisotopic Mass: 300.93842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7Ų